(Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: N-[(2-methylphenyl)methyl]hex-5-en-2-amine
• InChI: InChI=1S/C14H21N/c1-4-5-9-13(3)15-11-14-10-7-6-8-12(14)2/h4,6-8,10,13,15H,1,5,9,11H2,2-3H3
• InChI Key: NZUZUTHSXJHMGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(C)CCC=C

Description

(Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine is an organic compound with the molecular formula C14H21N It is a member of the amine family, characterized by the presence of an amino group attached to a hydrocarbon chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine typically involves the reaction of hex-5-en-2-ylamine with 2-methylbenzyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

(Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imines or nitriles.

Reduction: Reduction reactions can convert the compound into secondary or tertiary amines.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imines or nitriles, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

(Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-substrate interactions and as a ligand in receptor binding studies.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of (Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator, depending on the nature of the target and the context of the reaction. The pathways involved may include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

(Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine: Unique due to its specific structural configuration.

(Hex-5-en-2-yl)[(3-methylphenyl)methyl]amine: Similar structure but with a different position of the methyl group on the benzene ring.

(Hex-5-en-2-yl)[(4-methylphenyl)methyl]amine: Another isomer with the methyl group in the para position.

Uniqueness

The uniqueness of this compound lies in its specific structural configuration, which can influence its reactivity and interaction with biological targets. This makes it a valuable compound for research and industrial applications.